Cas no 2074702-81-9 (6-BROMO-3,4-DICHLORO-8-FLUORO-2-METHYLQUINOLINE)

• Product Name: 6-BROMO-3,4-DICHLORO-8-FLUORO-2-METHYLQUINOLINE
• CAS No: 2074702-81-9
• MF: C₁₀H₅BrCl₂FN
• MW: 308.961803197861
• CID: 5696202
• PubChem ID: 126531750
• Update Time: 2023-10-14

6-BROMO-3,4-DICHLORO-8-FLUORO-2-METHYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,4-dichloro-8-fluoro-2-methylquinoline
• Quinoline, 6-bromo-3,4-dichloro-8-fluoro-2-methyl-
• SCHEMBL18450611
• 2074702-81-9
• 6-BROMO-3,4-DICHLORO-8-FLUORO-2-METHYLQUINOLINE

• Inchi： 1S/C10H5BrCl2FN/c1-4-8(12)9(13)6-2-5(11)3-7(14)10(6)15-4/h2-3H,1H3
• InChI Key： NDQNEXMYBPUETN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=1)=C(C(=C(C)N=2)Cl)Cl)F

Computed Properties

• Exact Mass: 306.89665g/mol
• Monoisotopic Mass: 306.89665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.742±0.06 g/cm3(Predicted)
• Boiling Point: 340.7±37.0 °C(Predicted)
• pka: -1.93±0.50(Predicted)